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Compound of Interest

Compound Name: (1R,3S)-(+)-Camphoric acid

Cat. No.: B8710440 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet for (1R,3S)-(+)-Camphoric
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of (1R,3S)-(+)-Camphoric acid, based on available Material Safety

Data Sheets (MSDS) and Safety Data Sheets (SDS). The information is presented to meet the

needs of laboratory and research professionals.

Chemical Identification
Precise identification is critical for ensuring the safe handling and use of any chemical

substance.
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Identifier Value

IUPAC Name
(1R,3S)-1,2,2-trimethylcyclopentane-1,3-

dicarboxylic acid[1]

Synonyms

D-(+)-Camphoric acid, (+)-Camphoric acid,

(1R,3S)-1,2,2-Trimethyl-1,3-

cyclopentanedicarboxylic acid[2][3][4]

CAS Number 124-83-4[1][2][4][5]

EC Number 204-715-0[5]

Molecular Formula C₁₀H₁₆O₄[2][4]

Molecular Weight 200.23 g/mol [2][4][5]

InChI Key LSPHULWDVZXLIL-LDWIPMOCSA-N[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

storage and handling in a laboratory setting.

Property Value

Appearance
White to almost white powder or crystalline

solid.[2][4]

Odor Odorless.[2][6]

Melting Point 183 - 187 °C / 361.4 - 368.6 °F.[1][2][6]

Optical Rotation [α]20/D +46° (c = 1 in ethanol).[5]

Vapor Pressure 1.51E-05 mm Hg.[7]

Flash Point Not applicable.[5]

Hazard Identification and Toxicological Data
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(1R,3S)-(+)-Camphoric acid is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4

GHS07

(Exclamation

Mark)[5]

Warning[5]
H302: Harmful if

swallowed.[5]

Toxicological Summary:

Acute Oral Toxicity: Classified as harmful if swallowed.[5][8] Ingestion may cause adverse

health effects.

Skin Irritation: May cause skin irritation.[7]

Eye Irritation: May cause eye irritation.[7]

Carcinogenicity: This product is not identified as a probable, possible, or confirmed human

carcinogen by IARC, ACGIH, or NTP.[9]

Experimental Protocols
The hazard classifications are based on standardized experimental data. Below are overviews

of relevant protocols.

Protocol for Determination of Acute Oral Toxicity (OECD
Guidelines)
The "Acute Toxicity, Oral - Category 4" classification is typically derived from studies following

OECD guidelines (e.g., TG 420, 423, or 425). A generalized protocol involves:

Animal Model: Typically, fasted female rats are used.

Dose Administration: A single, limit dose (e.g., 2000 mg/kg body weight) or a series of doses

is administered by oral gavage.
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Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Classification: The substance is classified as Category 4 if the results indicate an LD₅₀

(median lethal dose) between 300 and 2000 mg/kg.

First-Aid Experimental Protocol
In case of accidental exposure, the following procedures should be followed:

Ingestion: Immediately rinse the mouth with water.[6] Do NOT induce vomiting. Call a

POISON CENTER or doctor for treatment advice if feeling unwell.

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[6] Seek medical attention if symptoms occur.

Skin Contact: Remove contaminated clothing. Wash the affected area immediately with

plenty of soap and water for at least 15 minutes.[6] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[6] Get prompt medical attention.

Spill Management and Handling
Personal Protective Equipment (PPE) and Handling

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize dust

inhalation.[3][10]

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA or EN166

standards.[2][10]

Hand Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber).[10]

Inspect gloves before use.

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2][10]
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage
Store containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Visualized Experimental Workflow: Chemical Spill
Response
The following diagram outlines the logical workflow for responding to an accidental spill of

(1R,3S)-(+)-Camphoric acid in a laboratory setting.
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Immediate Response

Preparation

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area & Alert Others

Assess Spill Size & Ventilate Area

Don Personal Protective Equipment (PPE)
- N95 Dust Mask
- Safety Goggles

- Chemical-Resistant Gloves

Prevent Spread to Drains

Carefully Sweep Up Solid Material

Place in a Labeled, Sealable Container

Decontaminate Spill Area

Dispose of Waste Container via
Approved Waste Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of a (-)-Camphoric acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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